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Synthesis and Production Overview

The table below summarizes the key information found on the synthesis and properties of methyl

tridecanoate.

Aspect Details

Synthetic
Method

Prepared via routes involving methyl-substituted cyclohexane-1,3-diones as
chain extenders [1].

Industrial
Production

Produced by transesterification of fatty acids from renewable sources (e.g., palm,
soybean oil) with methanol, using acid or base catalysts [2].

Molecular
Formula

C₁₄H₂₈O₂ [3]

CAS Number 1731-88-0 [3]

Physical State Liquid [3]

Melting Point 5.5 °C [3]
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Aspect Details

Boiling Point 131 °C at 4 mm Hg [3]

Density 0.864 g/mL at 25 °C [3]

Detailed Experimental Workflow

The search results do not provide a detailed, step-by-step lab protocol for the specific synthesis of methyl

tridecanoate. However, a general methodology for the optimized production of a different, but related,

bioactive compound via microbial fermentation is detailed below. This illustrates the depth of process

optimization that can be applied to chemical production.

Optimized Fermentation Parameters

Pre-Inoculum Preparation

Fermentation in Bioreactor

Harvest & Extraction

Antibacterial Assay

Optimized Parameters Carbon Source: 9.7 g/L Glucose Nitrogen Source: 0.74 g/L Urea pH: 6.48 Temperature: 26°C Incubation Time: 8.76 days

Click to download full resolution via product page

Experimental workflow for optimized metabolite production, adaptable for biosynthesis processes.
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This workflow, adapted from a study on producing bioactive compounds from an endophytic fungus,

demonstrates a rigorous approach to process optimization [4].

Pre-Inoculum Preparation: The production strain (e.g., Cochliobolus sp. APS1) is first grown on a
solid medium like Potato Dextrose Agar (PDA) to obtain a pure culture. A pre-inoculum is then

prepared by transferring the culture to a liquid broth such as Potato Dextrose Broth (PDB) and
incubating it with shaking to promote aerobic growth [4].

Fermentation in Bioreactor: The pre-inoculum is transferred to a production bioreactor (e.g., a 250
mL Erlenmeyer flask with a 90 mL working volume). Key parameters are critically controlled. The

study optimized these using a Box-Behnken Design (BBD) and Response Surface Methodology
(RSM), leading to a 45% enhancement in antibacterial activity of the target metabolite. The

optimized conditions were [4]:
Carbon Source: 9.7 g/L Glucose

Nitrogen Source: 0.74 g/L Urea
Initial Medium pH: 6.48

Incubation Temperature: 26 °C
Fermentation Time: 8.76 days

Harvest and Extraction: After fermentation, the broth is processed. Biomass is often separated, and
the target compounds are extracted from the broth or cells using an organic solvent like ethyl acetate
[4].
Analysis and Bioassay: The crude extract can be analyzed by techniques like GC-MS or NMR for

identification. Bioactivity is confirmed through assays; for example, the optimized extract showed a
zone of inhibition of 22.81 ± 0.16 mm against MRSA (Methicillin-resistant Staphylococcus aureus) in

an agar well diffusion assay [4].

A Path Forward for Your Research

The search results indicate that a detailed, step-by-step "cookbook" protocol for methyl tridecanoate

synthesis is not publicly available in the searched sources. To acquire the depth of information required for a

whitepaper, I suggest you:

Consult Specialized Databases: Search deeply within academic databases like ACS Publications,
ScienceDirect, and SpringerLink for the full text of papers such as the one cited from the Journal of
the Chemical Society C: Organic (1971) [1].
Refine Your Search: Use the specific chemical name along with terms like "experimental
procedure," "supporting information," or "supplementary material" to find more detailed methods.
Explore Biosynthesis: Consider the growing field of bio-production. The patent [5] suggests that

engineered thioesterase enzymes in microorganisms can be used to produce specific fatty acid
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derivatives, which could be a modern and sustainable route to methyl tridecanoate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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